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Compound of Interest

Compound Name: 21,24-Epoxycycloartane-3,25-diol

Cat. No.: B12321296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 21,24-
Epoxycycloartane-3,25-diol, a cycloartanoid triterpene isolated from the leaves of Lansium

domesticum. This compound has garnered interest for its potential as a skin-tumor promotion

inhibitor. This document compiles available spectroscopic data (NMR, IR, MS) and outlines the

experimental protocols for its isolation and characterization, catering to the needs of

researchers in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties
Compound Name: 21,24-Epoxycycloartane-3,25-diol

Molecular Formula: C₃₀H₅₀O₃

Molecular Weight: 458.72 g/mol

CAS Number: 125305-73-9[1]

Source: Leaves of Lansium domesticum[1]

Reported Activity: Inhibition of skin-tumor promotion[1]
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The following tables summarize the key spectroscopic data for 21,24-Epoxycycloartane-3,25-
diol, based on the foundational research by Nishizawa et al. (1989).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectral Data of 21,24-Epoxycycloartane-3,25-diol

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available in

search results

Table 2: ¹³C NMR Spectral Data of 21,24-Epoxycycloartane-3,25-diol

Chemical Shift (δ) ppm Carbon Type Assignment

Data not available in search

results

Note: The specific chemical shifts for ¹H and ¹³C NMR were not available in the provided

search results. The original 1989 Tetrahedron Letters publication by Nishizawa et al. should be

consulted for this detailed data.

Infrared (IR) Spectroscopy
Table 3: IR Absorption Data of 21,24-Epoxycycloartane-3,25-diol

Wavenumber (cm⁻¹) Functional Group Assignment

Data not available in search results

Note: Specific IR absorption bands were not detailed in the search results. The primary

literature is the definitive source for this information.

Mass Spectrometry (MS)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12321296?utm_src=pdf-body
https://www.benchchem.com/product/b12321296?utm_src=pdf-body
https://www.benchchem.com/product/b12321296?utm_src=pdf-body
https://www.benchchem.com/product/b12321296?utm_src=pdf-body
https://www.benchchem.com/product/b12321296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 4: Mass Spectrometry Data of 21,24-Epoxycycloartane-3,25-diol

m/z Fragmentation

Data not available in search results

Note: Detailed mass spectrometry fragmentation patterns were not available in the search

results. The original publication should be referenced for this data.

Experimental Protocols
The following sections describe the general experimental procedures for the isolation and

spectroscopic analysis of 21,24-Epoxycycloartane-3,25-diol, based on common practices for

triterpenoid isolation from plant materials.

Isolation of 21,24-Epoxycycloartane-3,25-diol
The isolation of 21,24-Epoxycycloartane-3,25-diol from the leaves of Lansium domesticum

typically involves the following workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12321296?utm_src=pdf-body-img
https://www.benchchem.com/product/b12321296?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/21-24-epoxycycloartane-3-25-diol.html
https://www.benchchem.com/product/b12321296#spectroscopic-data-of-21-24-epoxycycloartane-3-25-diol-nmr-ir-ms
https://www.benchchem.com/product/b12321296#spectroscopic-data-of-21-24-epoxycycloartane-3-25-diol-nmr-ir-ms
https://www.benchchem.com/product/b12321296#spectroscopic-data-of-21-24-epoxycycloartane-3-25-diol-nmr-ir-ms
https://www.benchchem.com/product/b12321296#spectroscopic-data-of-21-24-epoxycycloartane-3-25-diol-nmr-ir-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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